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Compound of Interest

Compound Name: Glyhexamide

Cat. No.: B1671931 Get Quote

For Immediate Release

This document provides essential guidance on the proper and safe disposal of glyhexamide, a

sulfonylurea compound, intended for researchers, scientists, and drug development

professionals. Due to the limited availability of specific public data on the hazardous waste

classification of glyhexamide, a cautious approach is recommended, treating it as a chemical

waste stream requiring professional disposal.

Key Safety and Logistical Information
Glyhexamide is an oral antidiabetic medication belonging to the class of drugs known as

sulfonylureas. While a specific Safety Data Sheet (SDS) with detailed disposal instructions is

not readily available in public resources, the general nature of pharmaceutical compounds

necessitates careful handling and disposal to prevent environmental contamination and

potential harm.

Hazard Assessment and Waste Classification
Without a definitive classification from regulatory bodies such as the U.S. Environmental

Protection Agency (EPA), it is prudent to manage glyhexamide as a non-RCRA (Resource

Conservation and Recovery Act) hazardous waste, at a minimum.[1][2][3] It is the responsibility

of the waste generator to make a final determination of the waste's characteristics.[1]
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It is crucial to consult with your institution's Environmental Health and Safety (EHS) department

for specific guidance and to ensure compliance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol
The following procedure outlines a safe and compliant method for the disposal of glyhexamide
from a laboratory setting.

1. Waste Identification and Segregation:

All materials contaminated with glyhexamide, including unused product, solutions,

contaminated personal protective equipment (PPE), and labware (e.g., vials, pipettes, etc.),

should be considered chemical waste.

Segregate glyhexamide waste from other waste streams to avoid chemical reactions and to

ensure proper disposal.

2. Container and Labeling:

Collect all glyhexamide waste in a designated, leak-proof, and chemically compatible

container.

The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste" in

accordance with your institution's policies.

The label should include:

The full chemical name: "Glyhexamide"

CAS Number: 451-71-8

The hazard characteristics (e.g., "Caution: Pharmaceutical Waste")

The accumulation start date.

3. Storage:
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Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be secure, well-ventilated, and away from incompatible materials.

4. Disposal:

Arrange for the collection and disposal of the glyhexamide waste through your institution's

licensed hazardous waste contractor.

Do not dispose of glyhexamide down the drain or in regular trash.[4] While some

medications are on the FDA's "flush list," glyhexamide is not one of them.

Accidental Spill Cleanup
In the event of a glyhexamide spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Containment: Prevent the spill from spreading. For solid spills, carefully sweep or scoop the

material into a designated waste container. For liquid spills, use an inert absorbent material

(e.g., vermiculite, sand) to absorb the spill before placing it in the waste container.

Decontamination: Clean the spill area thoroughly with soap and water or an appropriate

laboratory decontaminant.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Quantitative Data Summary
Currently, there is no publicly available quantitative data regarding specific disposal parameters

for glyhexamide. The following table provides its basic chemical identifiers.
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Property Value

Chemical Name Glyhexamide

CAS Number 451-71-8

Molecular Formula C₁₆H₂₂N₂O₃S

Molecular Weight 322.43 g/mol

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of glyhexamide are not directly

relevant to its disposal procedures. Researchers handling this compound should refer to their

specific experimental designs and safety assessments to determine the nature and volume of

waste that will be generated.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of glyhexamide waste in a laboratory setting.
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Caption: Workflow for the safe disposal of glyhexamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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